N-[(4-methoxyphenyl)methyl]-3-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]propanamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-3-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]propanamide
• InChI: InChI=1S/C20H24N2O4S/c1-16-3-5-17(6-4-16)12-14-27(24,25)22-13-11-20(23)21-15-18-7-9-19(26-2)10-8-18/h3-10,12,14,22H,11,13,15H2,1-2H3,(H,21,23)/b14-12+
• InChI Key: YHPLCMFCJVLSQQ-WYMLVPIESA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCCC(=O)NCC2=CC=C(C=C2)OC
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCCC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

The compound “N-[(4-methoxyphenyl)methyl]-3-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]propanamide” is a complex organic molecule. It contains a propanamide group, a sulfonylamino group, and methoxyphenyl groups. These groups are common in many organic compounds and have various properties and uses in chemistry.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data on this compound, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. For example, the amide group might undergo hydrolysis under acidic or basic conditions to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties can be predicted based on the compound’s structure and the properties of its functional groups.

Scientific Research Applications

Cancer Research

• AKOS001281014 has shown promise in inhibiting cancer cell growth. Researchers have explored its effects on various cancer types, including breast, lung, and prostate cancers. .

Anti-Inflammatory Properties

• Inflammation plays a role in many diseases. AKOS001281014 exhibits anti-inflammatory effects by modulating immune responses. .

Cardiovascular Health

• Some studies indicate that AKOS001281014 has cardiovascular benefits. It may protect against oxidative stress, reduce blood pressure, and improve endothelial function. .

Neuroprotection and Neurodegenerative Diseases

• Researchers have investigated AKOS001281014’s potential to protect neurons and prevent neurodegeneration. .

Metabolic Disorders

• AKOS001281014 may impact glucose metabolism and lipid regulation. Studies have explored its effects on insulin sensitivity, lipid profiles, and obesity-related pathways. .

Antimicrobial Activity

• Preliminary data suggest that AKOS001281014 exhibits antimicrobial properties. It may inhibit bacterial growth and biofilm formation. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery where the compound’s interactions with proteins, DNA, or other biomolecules are investigated. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and toxicity. Without specific information on this compound, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve investigating its synthesis, properties, and potential applications. This could include studying its reactivity, its interactions with other compounds, and its potential uses in fields like medicine or materials science.